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Compound of Interest

Compound Name: BTX161

Cat. No.: B8223670

Get Quote

Topic: BTX161 Solubility and Preparation in DMSO for Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction
BTX161 is a potent and effective CKIα (Casein Kinase 1 alpha) degrader, functioning as a

thalidomide analog.[1][2][3] It mediates the degradation of CKIα more effectively than

lenalidomide in human Acute Myeloid Leukemia (AML) cells.[2][4][5] The degradation of CKIα

by BTX161 leads to the activation of the DNA damage response (DDR) and p53, while also

stabilizing the p53 antagonist MDM2.[1][2][3] This activity makes BTX161 a valuable tool for

studying cancer biology, particularly in the context of AML.

These application notes provide detailed protocols for the solubilization and preparation of

BTX161 in DMSO for use in cell culture experiments, along with a summary of its key biological

activities and relevant signaling pathways.
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For ease of reference, the following table summarizes the key quantitative information for

BTX161.

Parameter Value Source

Molecular Weight 272.3 g/mol [2]

CAS Number 2052301-24-1 [1][2]

Solubility in DMSO ≥ 2.5 mg/mL (9.18 mM) [1]

Recommended Stock Solution

Concentration
10 mM in DMSO [1][6]

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Typical Final DMSO

Concentration in Cell Culture
< 0.5% [7][8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM BTX161 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BTX161 from a powdered

form.

Materials:

BTX161 powder

Anhydrous, sterile DMSO (Dimethyl Sulfoxide)

Sterile microcentrifuge tubes

Vortex mixer

Water bath or sonicator (optional)
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Procedure:

Calculate the required mass of BTX161:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 272.3 g/mol * (1000 mg / 1 g) = 2.723

mg

Weighing BTX161:

Carefully weigh out the calculated amount of BTX161 powder and place it into a sterile

microcentrifuge tube.

Adding DMSO:

Add the desired volume of sterile DMSO to the microcentrifuge tube containing the

BTX161 powder. For a 10 mM solution, add 1 mL of DMSO for every 2.723 mg of

BTX161.

Dissolution:

Vortex the tube thoroughly to dissolve the BTX161.

If the compound does not fully dissolve, gentle warming in a 37°C water bath or brief

sonication can be used to aid dissolution.[1][9] Visually inspect the solution to ensure there

are no visible particles.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]
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Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the BTX161 DMSO stock solution into cell culture medium

to achieve the desired final concentration for treating cells.

Materials:

10 mM BTX161 stock solution in DMSO

Sterile, pre-warmed complete cell culture medium appropriate for your cell line

Sterile tubes for dilution

Procedure:

Determine the Final Concentration:

Decide on the final concentration of BTX161 to be used in your cell culture experiment.

This is often determined empirically through dose-response experiments. A common

starting point for in vitro studies is in the low micromolar range. For example,

concentrations of 10 µM and 25 µM have been used in studies with MV4-11 cells.[1][2]

Serial Dilution (Recommended):

To avoid precipitation and ensure accurate final concentrations, it is recommended to

perform serial dilutions of the stock solution in complete cell culture medium.

Example for a 10 µM final concentration:

Prepare an intermediate dilution by adding a small volume of the 10 mM stock solution

to a larger volume of culture medium. For instance, add 1 µL of the 10 mM stock to 99

µL of medium to create a 100 µM intermediate solution.

Add the appropriate volume of the intermediate solution to your cell culture vessel. For

example, to achieve a final concentration of 10 µM in 1 mL of cell culture, add 100 µL of

the 100 µM intermediate solution.
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Direct Dilution (for lower concentrations):

For lower final concentrations, direct dilution from the stock may be feasible.

Example for a 1 µM final concentration in 1 mL of medium:

The dilution factor is 10,000 (10 mM / 1 µM).

Add 0.1 µL of the 10 mM stock solution to 1 mL of cell culture medium. It is advisable to

prepare a larger volume of the working solution to ensure accurate pipetting.

DMSO Control:

It is crucial to include a vehicle control in your experiments. This control should contain the

same final concentration of DMSO as the BTX161-treated samples.[7]

Mixing and Incubation:

Gently mix the culture medium after adding the BTX161 working solution to ensure even

distribution.

Incubate the cells under their normal growth conditions for the desired treatment duration.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway affected by BTX161 and a typical

experimental workflow for its use in cell culture.
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BTX161 Signaling Pathway
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Caption: BTX161 induces CKIα degradation, leading to p53 and DDR activation.
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BTX161 Experimental Workflow for Cell Culture
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Caption: Workflow for preparing and using BTX161 in cell culture experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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